Cas no 98930-70-2 (Biocytin hydrochloride)

• Product Name: Biocytin hydrochloride
• CAS No: 98930-70-2
• MF: C₁₆H₂₈N₄O₄S · xHCl
• MW: 372.48 (free base basis)
• CID: 802123
• PubChem ID: 24891609
• Update Time: 2025-06-09

Biocytin hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N6-[5-(hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl)-1-oxopentyl]-,hydrochloride (9CI)
• 2-amino-6-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoylamino]hexanoic acid,hydrochloride
• BIOCYTIN HYDROCHLORIDE
• Nε-Biotinyl-L-lysine
• (S)-2-amino-6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)hexanoic acid hydrochloride
• CID 90477919
• BIOCYTIN HYDROCHLORIDE 98%
• Biocytin hydrochloride >=98% (TLC)
• N6-[5-((3aS)-2-oxo-(3ar,6ac)-hexahydro-thieno[3,4-d]imidazol-4t-yl)-valeryl]-L-lysine
• 2-Amino-6-[5-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)pentanoylamino]hexanoic acid;hydrochloride
• N~6~-[5-(2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl]lysine--hydrogen chloride (1/1)
• 98930-70-2
• DTXSID40585083
• FMGQMNFQNPUYBS-UHFFFAOYSA-N
• SCHEMBL18951952
• Biocytin hydrochloride, >=98% (TLC)
• Biocytin hydrochloride

• MDL： MFCD00136057
• Inchi： 1S/C16H28N4O4S.ClH/c17-10(15(22)23)5-3-4-8-18-13(21)7-2-1-6-12-14-11(9-25-12)19-16(24)20-14;/h10-12,14H,1-9,17H2,(H,18,21)(H,22,23)(H2,19,20,24);1H/t10-,11-,12-,14-;/m0./s1
• InChI Key： FMGQMNFQNPUYBS-KCPPUHGDSA-N
• SMILES： Cl.S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCC[C@@H](C(=O)O)N)=O)NC(N2)=O

Computed Properties

• Exact Mass: 408.1598043g/mol
• Monoisotopic Mass: 408.1598043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 491
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159

Biocytin hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on Biocytin hydrochloride

Biocytin Hydrochloride (CAS No. 98930-70-2): A Comprehensive Guide to Its Properties and Applications

Biocytin hydrochloride (CAS No. 98930-70-2) is a biologically active compound widely used in neuroscience and biochemical research. This derivative of biotin and L-lysine plays a critical role in neuronal tracing, histochemistry, and cellular labeling. Its unique properties make it a valuable tool for researchers studying neural circuits, synaptic connectivity, and cellular metabolism. The compound's versatility has led to its adoption in cutting-edge techniques such as single-cell labeling and neural pathway mapping, addressing some of the most pressing questions in modern neuroscience.

One of the key advantages of Biocytin hydrochloride is its ability to cross cell membranes while maintaining stability in aqueous solutions. This characteristic makes it particularly useful for intracellular labeling experiments, where researchers need to track individual neurons or neural networks over extended periods. The compound's compatibility with various fixation protocols and immunohistochemical techniques further enhances its utility in laboratory settings. Recent studies have highlighted its potential in neurodegenerative disease research, a topic of significant interest in both academic circles and public health discussions.

The growing demand for neuroanatomical tracing agents has positioned Biocytin hydrochloride as a preferred choice among researchers. Unlike some synthetic tracers, it offers excellent retrograde and anterograde transport properties while maintaining low toxicity. These features align with current trends in 3D brain mapping and connectome research, areas that have gained substantial attention in the era of advanced imaging technologies. Furthermore, its compatibility with electron microscopy makes it invaluable for ultrastructural studies, addressing another hot topic in contemporary neuroscience.

From a biochemical perspective, Biocytin hydrochloride (CAS No. 98930-70-2) serves as an important intermediate in metabolic pathways involving biotin-dependent enzymes. This aspect has attracted interest in studies of cellular energetics and mitochondrial function, particularly in the context of metabolic disorders. The compound's dual role as both a tracer and metabolic participant makes it uniquely positioned to bridge gaps between structural and functional neuroscience research, a convergence point that many funding agencies currently emphasize.

Quality control and proper handling of Biocytin hydrochloride are essential considerations for researchers. The compound typically appears as a white to off-white crystalline powder, soluble in water and certain organic solvents. Storage recommendations usually include protection from light and moisture at controlled temperatures, following standard protocols for sensitive biochemical reagents. These handling requirements reflect broader concerns in the scientific community about reproducibility and experimental standardization, topics that frequently appear in methodological discussions across life science disciplines.

Emerging applications of Biocytin hydrochloride extend beyond traditional neuroscience into areas like tissue engineering and regenerative medicine. Researchers are exploring its potential as a scaffold for neural tissue growth and as a marker for stem cell differentiation. These innovative uses align with current interests in personalized medicine and neural repair strategies, demonstrating how classic research tools can find new relevance in rapidly evolving fields. The compound's adaptability to various experimental systems continues to make it a subject of ongoing investigation and methodological refinement.

As research technologies advance, the role of Biocytin hydrochloride in high-throughput screening systems and automated imaging platforms is being reevaluated. Its compatibility with robotic systems and digital analysis pipelines positions it well for the era of big data neuroscience. This evolution reflects broader transformations in life sciences research, where traditional techniques must adapt to meet the demands of scalable, quantitative approaches. The compound's enduring relevance speaks to its fundamental utility in addressing both classic and contemporary research questions.

The commercial availability of Biocytin hydrochloride from multiple suppliers has made it accessible to researchers worldwide, though quality variations between sources remain an important consideration. This availability supports its use in educational settings as well, where it serves as an excellent tool for teaching fundamental neuroanatomical and histochemical techniques. The compound's role in training the next generation of neuroscientists ensures its continued importance even as newer technologies emerge, maintaining its position as a staple reagent in both academic and industrial research environments.